3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide

• IUPAC Name: 3-methoxy-N-[4-(phenylsulfanylmethyl)phenyl]benzamide
• InChI: InChI=1S/C21H19NO2S/c1-24-19-7-5-6-17(14-19)21(23)22-18-12-10-16(11-13-18)15-25-20-8-3-2-4-9-20/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: UMYQNRHCVPJWCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C21H19NO2S
• Molecular Weight: 349.4 g/mol

Description

3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide, also known as MPTB, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis.

Mechanism of Action

3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide exerts its pharmacological effects by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. By blocking PTP1B, this compound enhances insulin receptor phosphorylation and downstream signaling, leading to increased glucose uptake and improved insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity. It also has anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects. However, further studies are needed to fully elucidate the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide is a potent and selective inhibitor of PTP1B, making it a valuable tool for studying the role of PTP1B in insulin signaling and glucose metabolism. However, its high potency may also pose challenges in interpreting the results of experiments. Additionally, this compound has limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

Future research on 3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide may focus on its potential therapeutic applications in the treatment of diabetes and obesity. Studies may also investigate the effects of this compound on other metabolic pathways and signaling pathways, as well as its potential side effects and toxicity. Furthermore, the development of novel this compound analogs and derivatives may enhance its pharmacological properties and broaden its therapeutic potential.

Synthesis Methods

The synthesis of 3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide involves a multi-step process, starting with the reaction of 4-bromomethylphenyl thioether with 3-methoxybenzoyl chloride to obtain 3-methoxy-N-(4-(phenylthio)methyl)benzamide. The subsequent reaction of this intermediate with 4-bromoaniline in the presence of a base yields the final product, this compound.

Scientific Research Applications

3-methoxy-N-{4-[(phenylthio)methyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications in the treatment of diabetes and obesity. As a PTP1B inhibitor, this compound has been shown to enhance insulin signaling and improve glucose uptake in skeletal muscle and adipose tissue. It has also been shown to reduce hepatic glucose production and improve glucose tolerance in animal models of diabetes.